Cas no 1036379-05-1 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-Naphthyridine)

• Product name: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-Naphthyridine
• CAS No: 1036379-05-1
• MF: C₁₄H₁₇BN₂O₂
• MW: 256.10798
• CID: 1083244
• PubChem ID: 58516857

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-Naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-Naphthyridine
• (2-Hydroxy-1,1,2-trimethyl-propoxy)-(1,8-naphthyridin-3-yl)borinic acid
• 1,8-NAPHTHYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• AB66457
• 1036379-05-1
• SCHEMBL12127201

• Inchi： InChI=1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)11-8-10-6-5-7-16-12(10)17-9-11/h5-9H,1-4H3
• InChI Key： OEDLJVLIVKMVMI-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N=CC=C3)N=C2

Computed Properties

• Exact Mass: 256.1383080g/mol
• Monoisotopic Mass: 256.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Additional information on 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-Naphthyridine

Comprehensive Overview of 3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,8-Naphthyridine (CAS No. 1036379-05-1)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridine (CAS 1036379-05-1) is a highly specialized boronic ester derivative of 1,8-naphthyridine, a heterocyclic compound with significant applications in pharmaceutical research and material science. This compound belongs to the class of organoboron reagents, which are widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the tetramethyl-1,3,2-dioxaborolane group enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds like 1036379-05-1 has surged due to their pivotal role in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Researchers frequently search for "1,8-naphthyridine derivatives in medicinal chemistry" or "applications of boronic esters in drug synthesis," reflecting the growing interest in this niche. The compound’s unique structure also aligns with trends in targeted therapy and precision medicine, where small-molecule probes are designed for specific biological interactions.

From a synthetic perspective, CAS 1036379-05-1 serves as a versatile building block for C-C bond formation, enabling the construction of biaryl systems prevalent in agrochemicals and OLED materials. Its compatibility with palladium-catalyzed reactions is frequently highlighted in queries like "best boron reagents for Suzuki coupling." The compound’s air-stable nature and solubility in common organic solvents further enhance its practicality in industrial-scale applications.

Beyond pharmaceuticals, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridine has garnered attention in material science, particularly for designing fluorescent sensors and organic electronic devices. Searches such as "naphthyridine-based luminescent materials" underscore its potential in optoelectronics. The boronate moiety allows for precise tuning of electronic properties, a feature critical for advancing flexible displays and energy-efficient lighting technologies.

Quality control of 1036379-05-1 is another hot topic, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verifying purity. Laboratories often inquire about "storage conditions for boronic esters" or "handling moisture-sensitive boron reagents," emphasizing the need for proper protocols to maintain compound integrity. Suppliers typically provide this compound as a crystalline solid with detailed certificates of analysis to meet rigorous research standards.

In summary, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,8-naphthyridine (CAS 1036379-05-1) represents a fusion of cutting-edge chemistry and multidisciplinary innovation. Its applications span from life sciences to advanced materials, addressing contemporary challenges in both fields. As interest in tailored molecular design grows, this compound will likely remain a key player in scientific advancements.